BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to Calcium
Pimelate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium pimelate

Cat. No.: B579524

Calcium pimelate, the calcium salt of heptanedioic acid, is a fine chemical compound with
significant applications in materials science and relevance in biological pathways. This guide
provides a comprehensive overview of its identifiers, synthesis protocols, and its role as a
nucleating agent and its connection to biotin synthesis, tailored for researchers, scientists, and
drug development professionals.

Core Identifiers and Properties

Calcium pimelate is cataloged across various chemical databases and regulatory systems. A
summary of its key identifiers and molecular properties is presented below for easy reference.

Table 1: Chemical Identifiers for Calcium Pimelate
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Identifier Type Value Source

CAS Number 19455-79-9 (11121131141

FDA UNII FG44CCG35F [21[4]

PubChem CID 71587031 [4][5]

DSSTox Substance 1D DTXSID20173088 [1]
Heptanedioic acid, calcium

Synonyms o . [21[3][6]
salt; Pimelic acid, calcium salt
USYJIXNNLQOTDLW-

InChl Key [11[7]
UHFFFAOYSA-L

Table 2: Physicochemical Properties of Calcium Pimelate

Property Value Source

Molecular Formula C7H10Ca0a [21[7]

Molecular Weight 198.23 g/mol [11[4118]

Stereochemistry Achiral [71[8]

Experimental Protocols: Synthesis of Calcium

Pimelate

The synthesis of calcium pimelate can be achieved through several methods, each offering

distinct advantages depending on the desired purity, particle size, and application. The most

common laboratory- and industrial-scale methods are detailed below.

1. Neutralization Reaction

This is a straightforward and cost-effective method for bulk production.[1] It involves the direct

reaction of pimelic acid with a calcium base in a suitable solvent, typically an aqueous medium.
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e Reactants: Pimelic acid (HOOC(CH2)sCOOH) and a calcium base such as calcium
hydroxide (Ca(OH)z) or calcium carbonate (CaCOs).[1]

e Procedure:

o

Dissolve pimelic acid in an aqueous solution.

[¢]

Stoichiometrically add calcium hydroxide or calcium carbonate to the solution.[9] The
reaction proceeds as a standard acid-base neutralization.

The resulting calcium pimelate salt precipitates from the solution.

[¢]

The precipitate is then filtered, washed to remove any unreacted starting materials, and
dried.

[e]

o Advantages: Simplicity of the process and low cost of equipment.[1]
2. Meta-Decomposition Reaction

This method, also referred to as a double decomposition reaction, offers another route to
producing calcium pimelate.

¢ Reactants: A soluble pimelate salt (e.g., sodium pimelate) and a soluble calcium salt (e.g.,
calcium chloride).

e Procedure:

o Prepare separate aqueous solutions of the soluble pimelate salt and the soluble calcium

salt.

o Mix the two solutions. The less soluble calcium pimelate will precipitate out of the

solution.

o The product is collected by filtration, washed with deionized water to remove soluble
byproducts (e.g., sodium chloride), and subsequently dried.

o Note: This method was used to prepare a specific form of calcium pimelate (D-CaPi) for
studies on polypropylene crystallization.[10]
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3. In Situ Synthesis for Polymer Composites

For applications in polymer science, particularly as a nucleating agent, calcium pimelate can
be synthesized in situ during the polymer extrusion process. This technique ensures a high
degree of dispersion of the nucleating agent within the polymer matrix.

e Reactants: Pimelic acid and calcium stearate (CaSt).[11]
e Procedure:

o The reaction precursors, pimelic acid and calcium stearate, are added directly into the
extruder along with the isotactic polypropylene (iPP) pellets.[11]

o The high temperature and shear forces within the extruder facilitate the reaction between
the precursors, forming finely dispersed calcium pimelate particles directly within the
molten polymer matrix.[11]

o Advantages: This method produces self-dispersed calcium pimelate particles that are
uniformly distributed, significantly enhancing the nucleation effect in the polymer.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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